Cas no 1291872-12-2 (N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a fluorinated triazole derivative exhibiting potential as a versatile intermediate in medicinal chemistry and drug discovery. Its structure incorporates multiple fluorine substitutions, enhancing metabolic stability and binding affinity in target interactions. The presence of both difluorophenyl and fluorophenylamino moieties suggests utility in designing kinase inhibitors or other biologically active compounds. The triazole core offers robust chemical stability, while the carboxamide group provides a functional handle for further derivatization. This compound is particularly suited for applications requiring precise modulation of pharmacokinetic properties, making it valuable in the development of small-molecule therapeutics. Its synthetic route allows for scalability and purity optimization.

N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide structure

1291872-12-2 structure

Product Name:N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

CAS No:1291872-12-2

MF:C₁₆H₁₂F₃N₅O

MW:347.294592857361

CID:5322851

Update Time:2025-06-13

N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(3,5-difluorobenzyl)-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
- N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C16H12F3N5O/c17-10-5-9(6-11(18)7-10)8-20-16(25)14-15(23-24-22-14)21-13-4-2-1-3-12(13)19/h1-7H,8H2,(H,20,25)(H2,21,22,23,24)
- InChI Key： KTJFUAUOTJGVHQ-UHFFFAOYSA-N
- SMILES： N1C(NC2=CC=CC=C2F)=C(C(NCC2=CC(F)=CC(F)=C2)=O)N=N1

N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-5975-2μmol	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-5975-5μmol	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-5975-10μmol	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-5975-20μmol	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-5975-1mg	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	1mg	$54.0	2023-09-07
Life Chemicals	F6609-5975-2mg	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	2mg	$59.0	2023-09-07
Life Chemicals	F6609-5975-3mg	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	3mg	$63.0	2023-09-07
Life Chemicals	F6609-5975-4mg	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	4mg	$66.0	2023-09-07
Life Chemicals	F6609-5975-5mg	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	5mg	$69.0	2023-09-07
Life Chemicals	F6609-5975-10mg	N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide	1291872-12-2	10mg	$79.0	2023-09-07

N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

Research Brief on N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS: 1291872-12-2)

N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS: 1291872-12-2) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-carboxamide scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have explored its synthesis, mechanism of action, and preclinical efficacy, positioning it as a candidate for further drug development.

The compound's structure features a 1,2,3-triazole core substituted with a fluorophenylamino group and a difluorophenylmethyl carboxamide moiety. This structural configuration is believed to contribute to its high binding affinity and selectivity for certain kinase targets. Computational modeling and X-ray crystallography studies have revealed that the compound interacts with the ATP-binding site of target kinases, thereby inhibiting their activity. Such interactions are critical for its potential therapeutic applications, particularly in diseases driven by aberrant kinase signaling.

Recent preclinical studies have demonstrated the compound's efficacy in vitro and in vivo. For instance, assays conducted on cancer cell lines revealed potent inhibition of cell proliferation, with IC50 values in the nanomolar range. Additionally, animal models of xenograft tumors showed significant tumor growth suppression upon treatment with the compound, further supporting its potential as an anticancer agent. These findings are particularly relevant given the ongoing need for targeted therapies with improved specificity and reduced off-target effects.

Despite these promising results, challenges remain in the development of N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization to enhance its drug-like properties. Additionally, comprehensive toxicology assessments are required to evaluate its safety profile before advancing to clinical trials. Researchers are currently exploring structural modifications and formulation strategies to address these limitations.

In conclusion, N-[(3,5-difluorophenyl)methyl]-5-[(2-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide represents a promising avenue for therapeutic intervention, particularly in oncology. Its unique chemical structure and potent biological activity underscore its potential as a lead compound for further development. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in broader preclinical models to pave the way for clinical translation.